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Compound of Interest

Compound Name: Ethamoxytriphetol

Cat. No.: B1671385 Get Quote

Providing critical safety and operational guidance for the responsible management of

Ethamoxytriphetol (MER-25) waste in research and development settings.

Ethamoxytriphetol, also known as MER-25, is a synthetic nonsteroidal antiestrogen.[1][2] As

with any laboratory chemical, its proper disposal is paramount to ensure the safety of

personnel and the protection of the environment. While specific disposal guidelines for

Ethamoxytriphetol are not readily available, a conservative approach based on its relationship

to other selective estrogen receptor modulators (SERMs) and general principles of hazardous

waste management is essential. This document outlines the necessary procedures for the safe

disposal of Ethamoxytriphetol, empowering researchers to manage this chemical waste

responsibly.

Chemical and Physical Properties
A summary of the key chemical and physical data for Ethamoxytriphetol is provided below.

This information is critical for understanding its potential environmental fate and for making

informed decisions regarding its disposal.
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Property Value

Formula C27H33NO3

Molar Mass 419.565 g·mol−1

Synonyms

MER-25, 1-(p-(2-

(diethylamino)ethoxy)phenyl)-1-phenyl-2-(p-

methoxyphenyl)ethanol

Source: Wikipedia[1]

Step-by-Step Disposal Protocol
The following protocol is a general guideline based on best practices for the disposal of

research chemicals and hazardous waste. Always consult your institution's Environmental

Health and Safety (EHS) department for specific requirements and procedures in your location.

1. Waste Identification and Classification:

Hazard Assessment: Due to its biological activity as a selective estrogen receptor modulator

and its structural similarity to other compounds that may have reproductive and carcinogenic

hazards, Ethamoxytriphetol waste should be handled as hazardous chemical waste.

Although specific toxicity data is limited, it is prudent to assume it may pose risks. For

instance, the structurally related compound Tamoxifen is classified as a carcinogen and may

damage fertility or the unborn child.[3][4]

Waste Stream Segregation: Do not mix Ethamoxytriphetol waste with non-hazardous trash

or other waste streams unless explicitly permitted by your institution's EHS guidelines. It

should be collected in a designated hazardous waste container.

2. Personal Protective Equipment (PPE):

Before handling Ethamoxytriphetol or its waste, ensure you are wearing appropriate PPE,

including:

Safety glasses or goggles
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A lab coat

Chemical-resistant gloves (nitrile or neoprene are generally suitable for small quantities)

3. Waste Collection and Storage:

Container Selection: Use a chemically compatible and clearly labeled waste container. The

container should be in good condition, with a secure, tight-fitting lid.

Labeling: The waste container must be labeled with the words "Hazardous Waste" and the

full chemical name: "Ethamoxytriphetol". Also, include the approximate concentration and

quantity of the waste.

Storage Location: Store the waste container in a designated satellite accumulation area

(SAA) that is at or near the point of generation and under the control of the laboratory

personnel. The storage area should be a secondary containment bin or tray to prevent the

spread of material in case of a leak.

4. Disposal Procedure:

Contact EHS: Once the waste container is full or ready for disposal, contact your institution's

EHS department to arrange for a pickup. Do not attempt to dispose of the chemical waste

down the drain or in the regular trash.

Licensed Disposal Company: Your institution's EHS department will work with a licensed

professional waste disposal service to ensure the material is transported and disposed of in

compliance with all federal, state, and local regulations.

5. Spill and Emergency Procedures:

Small Spills: In the event of a small spill, absorb the material with an inert absorbent material

(e.g., vermiculite, sand, or commercial spill pillows). Collect the contaminated absorbent

material into a sealed, labeled hazardous waste container.

Large Spills: For large spills, evacuate the area and contact your institution's emergency

response team and EHS department immediately.
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Personal Contamination: If skin contact occurs, wash the affected area thoroughly with soap

and water. If eye contact occurs, flush the eyes with copious amounts of water for at least 15

minutes and seek medical attention.

Ethamoxytriphetol Disposal Decision Workflow
The following diagram illustrates the decision-making process for the proper disposal of

Ethamoxytriphetol waste in a laboratory setting.
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Caption: Decision workflow for the safe disposal of Ethamoxytriphetol.
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By adhering to these procedures and consulting with institutional safety professionals,

researchers can ensure the safe and compliant disposal of Ethamoxytriphetol waste, thereby

fostering a secure and environmentally responsible laboratory environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b1671385?utm_src=pdf-body
https://www.benchchem.com/product/b1671385?utm_src=pdf-custom-synthesis
https://en.wikipedia.org/wiki/Ethamoxytriphetol
https://pmc.ncbi.nlm.nih.gov/articles/PMC4192084/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4192084/
https://cdn.caymanchem.com/cdn/msds/13258m.pdf
https://mmbio.byu.edu/0000017e-0db3-d5d4-a57f-0df3ea790000/tamoxifen-pdf
https://www.benchchem.com/product/b1671385#ethamoxytriphetol-proper-disposal-procedures
https://www.benchchem.com/product/b1671385#ethamoxytriphetol-proper-disposal-procedures
https://www.benchchem.com/product/b1671385#ethamoxytriphetol-proper-disposal-procedures
https://www.benchchem.com/product/b1671385#ethamoxytriphetol-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1671385?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1671385?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1671385?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

